Cas no 21087-03-6 ((2s)-2-aminobutanedioic Acid; (2s)-2,6-diaminohexanoic Acid)

• Product Name: (2s)-2-aminobutanedioic Acid; (2s)-2,6-diaminohexanoic Acid
• CAS No: 21087-03-6
• MF: C₁₀H₂₁N₃O₆
• MW: 279.290242910385
• CID: 1398505
• PubChem ID: 89431
• Update Time: 2025-04-20

(2s)-2-aminobutanedioic Acid; (2s)-2,6-diaminohexanoic Acid Chemical and Physical Properties

Names and Identifiers

• Lysin aspartat
• KALLIDIN
• KRPPGFSPFR
• [LYS0] BRADYKININ
• Kinin-10
• Kallidin II
• BRADYKININ (LYS)
• Kallidin-10
• Bradykynin
• [Lys]bradykinin
• lysylbradykinin
• lysyl-bradykinin
• Substance DK
• Lys-Arg-Pro-Pro-Gly-Phe-Ser-Pro-Phe-Arg
• (2S)-2-aminobutanedioic acid, (2S)-2,6-diaminohexanoic acid
• (2S)-2,6-diaminohexanoic acid
• (2S)-2-aminobutanedioic acid
• Aspartic acid--lysine (1/1)
• EINECS 244-208-1
• DTXSID10943398
• DL-Aspartic acid, compound with L-lysine (1:1)
• 21087-03-6
• (2s)-2-aminobutanedioic Acid; (2s)-2,6-diaminohexanoic Acid

• Inchi： 1S/C6H14N2O2.C4H7NO4/c7-4-2-1-3-5(8)6(9)10;5-2(4(8)9)1-3(6)7/h5H,1-4,7-8H2,(H,9,10);2H,1,5H2,(H,6,7)(H,8,9)/t5-;/m0./s1
• InChI Key： CPYVQXAASIFAMD-JEDNCBNOSA-N
• SMILES： OC([C@H](CCCCN)N)=O.OC(C(CC(=O)O)N)=O

Computed Properties

• Exact Mass: 279.14313
• Monoisotopic Mass: 279.143035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190

Experimental Properties

• Boiling Point: 516.6°C at 760 mmHg
• Flash Point: 266.2°C
• PSA: 189.96